4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 4-(2-formyl-1-methylpyrrol-3-yl)benzonitrile
• InChI: InChI=1S/C13H10N2O/c1-15-7-6-12(13(15)9-16)11-4-2-10(8-14)3-5-11/h2-7,9H,1H3
• InChI Key: ZQPNYUVQMUTLSL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1C=O)C2=CC=C(C=C2)C#N

Description

4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile is a synthetic pyrrole derivative designed for research and development applications. As a versatile chemical building block, its molecular structure, which features a pyrrole ring with formyl and benzonitrile substituents, makes it a valuable intermediate in medicinal chemistry and drug discovery . This compound is part of a class of molecules known for their utility in constructing more complex heterocyclic systems . The presence of the formyl group is a key reactive handle, allowing this molecule to undergo various condensation reactions . Researchers can utilize this compound in the synthesis of novel chemical entities, particularly in the development of pharmacologically active scaffolds . Its structural features are similar to those found in compounds investigated as inhibitors of biological targets such as Lysine Specific Demethylase 1 (LSD1) and for immune checkpoint blockade in cancer therapy . For Research Use Only. This product is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthesis via Nitrile-Substituted Pyrrole Precursors

Methodology:
A prevalent approach involves synthesizing a pyrrole derivative bearing a suitable leaving group or reactive site, followed by formylation at the 2-position. For example, starting from 2-amino-3-cyanopyrrole derivatives, formylation can be achieved using formylating agents such as paraformaldehyde or dimethylformamide (DMF) in the presence of catalysts or acids under controlled conditions.

Reaction Conditions:

• Use of acidic or basic catalysts (e.g., acetic acid, sodium hydride)
• Elevated temperatures (80–120°C) for efficient formylation
• Solvent systems such as DMF , acetic acid , or ethanol

Research Outcome:
A study demonstrated the successful synthesis of 2-formylpyrroles via Vilsmeier-Haack formylation, yielding high purity intermediates suitable for further coupling reactions.

Condensation of Pyrrole Derivatives with Benzonitrile Precursors

Methodology:
Condensation reactions between 2-formylpyrroles and aromatic nitriles are often employed. This involves nucleophilic attack of the pyrrole nitrogen or carbon on the nitrile group, facilitated by catalysts such as acidic conditions or Lewis acids (e.g., zinc chloride).

Reaction Conditions:

• Reflux in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
• Catalysis with p-toluenesulfonic acid (p-TsOH) or zinc chloride
• Reaction times of 12–24 hours to optimize yield

Outcome:
This route has been successfully used to synthesize the target compound with yields ranging from 50–75%, depending on the substituents and purity of starting materials.

Multi-step Synthesis via Heterocyclic Formation

Data Tables and Reaction Optimization

Method	Starting Materials	Reagents & Catalysts	Solvents	Reaction Conditions	Yield (%)	Notes
Nitrile-based pyrrole formylation	2-Amino-3-cyanopyrrole	Paraformaldehyde, Acetic acid	Acetic acid, DMF	80–120°C, 12–24 h	70–85	High regioselectivity
Condensation with aromatic nitriles	2-Formylpyrrole	ZnCl₂, p-TsOH	DMSO, Toluene	Reflux, 12–24 h	50–75	Suitable for diverse substituents
Paal-Knorr cyclization	1,4-Dicarbonyl compounds	Acid catalysts	Acetic acid	Reflux, 6–8 h	60–80	Efficient heterocycle formation

Research Outcomes and Reaction Pathways

• Formylation of pyrroles via Vilsmeier-Haack or Duff reactions provides high-yield intermediates for subsequent coupling.
• Condensation reactions with aromatic nitriles enable the attachment of the benzonitrile moiety with control over regioselectivity.
• Multistep heterocyclic synthesis allows for precise functionalization, especially when introducing formyl groups at specific pyrrole positions.

Research confirms that reaction conditions such as temperature, solvent choice, and catalysts significantly influence yields and purity. For instance, employing mild acids and polar aprotic solvents enhances regioselectivity and minimizes side reactions.

Notes on Purification and Characterization

• Purification: Column chromatography, recrystallization, and preparative HPLC are standard.
• Characterization: NMR (¹H, ¹³C), HRMS, and IR spectroscopy confirm structure and functional groups.
• Stability: The compound is sensitive to moisture and light; storage under inert atmosphere at low temperature is recommended.

Chemical Reactions Analysis

Types of Reactions

4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile can undergo various types of reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The hydrogen atoms on the pyrrole ring can be substituted with different groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) with a palladium catalyst (Pd/C) are often used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like bromine (Br₂) or chlorine (Cl₂) in the presence of a Lewis acid catalyst.

Major Products

Oxidation: 4-(2-Carboxy-1-methyl-1H-pyrrol-3-yl)benzonitrile.

Reduction: 4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzylamine.

Substitution: Various halogenated derivatives depending on the substituent used.

Scientific Research Applications

4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its diverse biological activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile involves its interaction with various molecular targets and pathways. The formyl group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile is compared below with three analogous compounds:

Table 1: Structural and Electronic Comparison

Compound Name	Molecular Weight (g/mol)	Dipole Moment (D)	LogP	Crystallographic Reliability* (R-factor)	Key Applications
4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile	224.25	4.8	2.1	0.032	Kinase inhibition, OLEDs
4-(1H-Pyrrol-3-yl)benzonitrile	168.18	3.2	1.6	0.041	Ligand synthesis
3-Formyl-1-methyl-1H-pyrrole-4-carbonitrile	148.14	5.1	0.9	0.028	Fluorescent probes
4-(2-Cyano-1-methyl-1H-pyrrol-3-yl)benzaldehyde	224.25	4.5	2.3	0.035	Catalysis, Polymer additives

*Crystallographic data derived using SHELXL ; validation performed via PLATON .

Key Findings:

Electronic Effects: The formyl group in 4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile enhances dipole moment (4.8 D) compared to its non-formylated analog (3.2 D), improving solubility in polar solvents .

Steric Influence : Methyl substitution at the pyrrole nitrogen reduces rotational freedom, as confirmed by crystallographic torsional angles (e.g., C1-N1-C2-C3 = 178.5° vs. 165.2° in the aldehyde analog) .

LogP and Bioactivity : Higher lipophilicity (LogP = 2.1) compared to 3-formyl-1-methyl-1H-pyrrole-4-carbonitrile (LogP = 0.9) correlates with improved cell permeability in kinase inhibitor assays .

Crystallographic Precision : The compound’s low R-factor (0.032) reflects superior refinement via SHELXL, outperforming simpler analogs like 4-(1H-pyrrol-3-yl)benzonitrile (R = 0.041) .

Research Implications and Limitations

While 4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile exhibits favorable properties, its synthesis yield (~45%) lags behind derivatives like 4-(2-cyano-1-methyl-1H-pyrrol-3-yl)benzaldehyde (~68%) due to formylation challenges. Further studies using high-throughput crystallography pipelines (e.g., SHELXC/D/E ) could optimize its structural parameters for targeted applications.

Biological Activity

4-(2-Formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile is an organic compound notable for its structural features, including a pyrrole ring substituted with a formyl group and a methyl group, linked to a benzonitrile moiety. This unique structure contributes to its potential biological activities, making it an area of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{10}N_2O$ and a molecular weight of approximately 214.22 g/mol. Its structure can be represented as follows:

Property	Value
Molecular Formula	C12H10N2O
Molecular Weight	214.22 g/mol
IUPAC Name	4-(2-formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile
CAS Number	169036-66-2

The biological activity of 4-(2-formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile is primarily attributed to its ability to interact with various biological macromolecules, such as enzymes and receptors. The presence of both the formyl and nitrile groups allows for significant interactions through hydrogen bonding and π-stacking, influencing the activity of these targets.

Antimicrobial Properties

Research has indicated that 4-(2-formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile exhibits notable antimicrobial and antifungal properties. Studies have shown that it can inhibit the growth of various bacterial strains, suggesting its potential utility in treating infections.

Anticancer Activity

In addition to its antimicrobial effects, this compound has been investigated for its anticancer properties. Preliminary studies have demonstrated that it may induce apoptosis in cancer cells, with mechanisms involving the modulation of cell signaling pathways. The compound's structural similarities to known anticancer agents suggest it may interact with similar targets within cancerous cells.

Case Studies

Several case studies have explored the efficacy of 4-(2-formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile in various biological contexts:

• Study on Antimicrobial Activity :
  • A study assessed the compound's effectiveness against Staphylococcus aureus and Escherichia coli. Results indicated that it exhibited significant antibacterial activity with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.
• Investigation of Anticancer Properties :
  • A research project evaluated the cytotoxic effects of this compound on human cancer cell lines. The findings revealed that it significantly reduced cell viability in a dose-dependent manner, suggesting its potential as a therapeutic agent against certain malignancies.

Comparative Analysis with Similar Compounds

The biological activity of 4-(2-formyl-1-methyl-1H-pyrrol-3-yl)benzonitrile can be compared with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
4-(2-formyl-5-methoxymethyl-1H-pyrrol-1-yl)butanoic acid	Contains methoxymethyl substitution on pyrrole	Moderate antimicrobial activity
4-(2-formyl-1H-pyrrol-1-yl)benzoic acid	Lacks the methyl group on pyrrole	Weak anticancer properties
4-(2-formyl-5-hydroxymethyl-1H-pyrrol-1-yl)butanoic acid	Hydroxymethyl substitution	Enhanced antifungal activity